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Compound Name: )
tricarboxylate

Cat. No.: B073009

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triheptyl benzene-1,2,4-tricarboxylate is a high molecular weight plasticizer belonging to the
trimellitate ester class. These plasticizers are known for their excellent thermal stability, low
volatility, and high resistance to migration, making them suitable for demanding applications.
While specific experimental data for Triheptyl benzene-1,2,4-tricarboxylate is limited in
publicly available literature, its properties and performance can be largely inferred from its close
structural analog, Trioctyl benzene-1,2,4-tricarboxylate (TOTM or Tris(2-ethylhexyl) trimellitate),
a widely studied and commercially significant plasticizer.

This document provides an overview of the anticipated properties and applications of Triheptyl
benzene-1,2,4-tricarboxylate, with comparative data from TOTM. It also includes detailed
protocols for the evaluation of its performance as a plasticizer in polymer formulations,
particularly in Polyvinyl Chloride (PVC).

Physicochemical Properties

The properties of Triheptyl benzene-1,2,4-tricarboxylate are expected to be similar to other
long-chain alkyl trimellitates. Key characteristics include high boiling and flash points, low vapor
pressure, and poor water solubility. These attributes contribute to its permanence in the
polymer matrix.
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Table 1: Physicochemical Properties of Triheptyl benzene-1,2,4-tricarboxylate and a

Comparative Analog.

Triheptyl benzene-1,2,4-

Trioctyl benzene-1,2,4-

Property . .
tricarboxylate tricarboxylate (TOTM)
Molecular Formula C30H4806[1][2] C33H5406[3][4]
Molecular Weight 504.70 g/mol [1] 546.78 g/mol [3]
Expected to be a clear, oily Clear to pale yellowish, oily
Appearance o o
liquid liquid[5]
Specific Gravity @ 25°C Data not available 0.985 - 0.991[3]
Refractive Index @ 25°C Data not available 1.478 - 1.488[3]
Acid Value (mg KOH/g) Data not available 0.20 Maximum([3]
Moisture (%) Data not available 0.1 Maximum([3]

Applications in Polymer Formulations

Triheptyl benzene-1,2,4-tricarboxylate is anticipated to be an effective plasticizer for various

polymers, most notably PVC. Its high permanence makes it suitable for applications requiring

long service life and resistance to extraction by solvents, oils, and aqueous solutions.

Potential Applications:

» Wire and Cable Insulation: The high thermal stability and excellent electrical insulating

properties expected of this plasticizer make it a strong candidate for high-temperature wire

and cable applications.[4][5]

o Automotive Interiors: Its low volatility would minimize fogging on interior surfaces and

contribute to a more durable and long-lasting interior trim, seating, and dashboard.[3][5]

o Medical Devices: Given the low migration characteristics of similar trimellitates like TOTM,
Triheptyl benzene-1,2,4-tricarboxylate could be a suitable candidate for medical tubing,

blood bags, and other devices where patient safety is paramount.[4][6] TOTM has been
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shown to have a significantly lower migration rate into blood compared to DEHP, a commonly
used phthalate plasticizer.[7]

o Gaskets and Seals: Its resistance to extraction would be beneficial in gaskets and seals that

come into contact with oils and other fluids.[3]

Performance Characteristics (Based on Analog
Data)

The performance of Triheptyl benzene-1,2,4-tricarboxylate as a plasticizer is expected to be
comparable to that of TOTM. The addition of such plasticizers to a rigid polymer like PVC
increases its flexibility and workability.

Table 2: Expected Performance of Triheptyl benzene-1,2,4-tricarboxylate in PVC (based on
TOTM data).
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. Expected Outcome for Triheptyl benzene-
Performance Metric .
1,2,4-tricarboxylate

Good: Will effectively increase the flexibility and
Plasticizer Efficiency lower the glass transition temperature (Tg) of
PVC.

Excellent: High resistance to degradation at
Thermal Stability elevated temperatures during processing and

end-use.

- Very Low: Minimal plasticizer loss over time,
Volatility ] )
leading to longer product lifespan.

Excellent: Low tendency to migrate to the
o ] surface or into contacting materials. Studies on
Migration Resistance N .
TOTM show significantly lower leaching

compared to phthalates like DEHP.[7][8][9]

_ _ High: Resistant to extraction by water, oils, and
Extraction Resistance
other solvents.

Good: Will impart flexibility at low temperatures,
Low-Temperature Flexibility though potentially slightly less effective than

some lower molecular weight plasticizers.[10]

Experimental Protocols

The following are detailed protocols for evaluating the performance of Triheptyl benzene-
1,2,4-tricarboxylate as a plasticizer in a polymer matrix such as PVC.

Protocol for Preparation of Plasticized PVC Sheets

This protocol describes the preparation of PVC sheets with varying concentrations of Triheptyl
benzene-1,2,4-tricarboxylate for subsequent testing.

Materials and Equipment:

e PVC resin (e.g., K-value 67)
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e Triheptyl benzene-1,2,4-tricarboxylate
e Thermal stabilizer (e.g., Ca/Zn stearate)
e Lubricant (e.g., stearic acid)
e Two-roll mill
e Hydraulic press with heating and cooling capabilities
e Molds for test specimens
Procedure:
e Compounding:
o Pre-mix the PVC resin, thermal stabilizer, and lubricant in a high-speed mixer.

o Add the desired amount of Triheptyl benzene-1,2,4-tricarboxylate (e.g., 30, 40, 50 parts
per hundred resin - phr).

o Continue mixing until a homogeneous powder blend is obtained.
e Milling:
o Set the temperature of the two-roll mill to 160-170°C.
o Gradually add the PVC compound to the mill and allow it to form a continuous sheet.
o Mill the compound for 5-10 minutes to ensure homogeneity.
e Molding:
o Cut the milled sheet into pieces that fit the mold dimensions.

o Place the pieces in the mold and preheat in the hydraulic press at 170-180°C for 5
minutes under low pressure.

o Apply high pressure (e.g., 10 MPa) for 5 minutes.
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o Cool the mold under pressure to room temperature.
o Remove the molded PVC sheet.
» Conditioning:

o Condition the prepared sheets at 23 + 2°C and 50 + 5% relative humidity for at least 24
hours before testing.

Workflow for the preparation of plasticized PVC test specimens.

Protocol for Evaluation of Mechanical Properties

This protocol outlines the testing of the mechanical properties of the prepared PVC sheets
according to ASTM standards.

Materials and Equipment:

e Conditioned PVC test specimens

e Universal Testing Machine (UTM) with appropriate grips and load cell
o Durometer for hardness testing

Procedure:

e Tensile Testing (ASTM D638):

o Cut dumbbell-shaped specimens from the conditioned sheets.

[¢]

Measure the thickness and width of the gauge section of each specimen.

[e]

Mount the specimen in the grips of the UTM.

[e]

Apply a constant rate of extension (e.g., 50 mm/min) until the specimen fractures.

o

Record the load and elongation data.

[¢]

Calculate Tensile Strength, Elongation at Break, and Modulus of Elasticity.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

e Hardness Testing (ASTM D2240):

o

o Place the PVC sheet on a hard, flat surface.

Use a Shore A or Shore D durometer, depending on the material's hardness.

o Press the durometer foot firmly onto the specimen and record the reading after a specified

time (e.g., 1 second).

o Take at least five readings at different locations and calculate the average. A recent study

showed an inverse correlation between the level of TOTM plasticizer and the hardness of

PVC.[11]

Table 3: Hypothetical Mechanical Properties of PVC Plasticized with Triheptyl benzene-1,2,4-

tricarboxylate.

Property

30 phr

40 phr

50 phr

Tensile Strength
(MPa)

Expected to decrease
with increasing
plasticizer content.[12]
[13]

Data not available

Data not available

Elongation at Break
(%)

Expected to increase
with increasing
plasticizer content.[12]
[13]

Data not available

Data not available

100% Modulus (MPa)

Expected to decrease
with increasing

plasticizer content.

Data not available

Data not available

Hardness (Shore A)

Expected to decrease
with increasing

plasticizer content.[11]

Data not available

Data not available

Protocol for Determination of Plasticizer Migration
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This protocol describes a method to quantify the migration of the plasticizer from the PVC
matrix into a solvent, based on ASTM D1239.

Materials and Equipment:

Conditioned PVC test specimens of known weight and surface area

Extraction solvent (e.g., n-hexane, ethanol/water mixture)

Glass containers with lids

Analytical balance

Oven

Procedure:

Weigh the conditioned PVC specimens accurately (W _initial).

» Immerse the specimens in the chosen solvent in a sealed glass container. Ensure the entire
surface is in contact with the solvent.

» Store the container at a specified temperature (e.g., 23°C or 40°C) for a defined period (e.g.,
24 hours, 72 hours, 10 days).

 After the immersion period, remove the specimens from the solvent.
¢ Gently wipe the surface of the specimens to remove excess solvent.

e Dry the specimens in an oven at a temperature that will not cause degradation (e.g., 50°C)
until a constant weight is achieved (W_final).

o Calculate the weight loss due to migration: Migration (%) = [(W_initial - W_final) / W _initial] x
100

Studies on TOTM have shown that its migration is significantly lower than that of DEHP in
various simulants.[7][9]
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Protocol for Thermogravimetric Analysis (TGA)

This protocol is for assessing the thermal stability and volatility of the plasticizer and the
plasticized PVC.

Materials and Equipment:

Thermogravimetric Analyzer (TGA)

Nitrogen or air supply

Small sample pans (e.g., aluminum or platinum)

Microbalance

Procedure:

o Accurately weigh a small sample (5-10 mg) of the plasticizer or the plasticized PVC into a
TGA pan.

e Place the pan in the TGA furnace.

o Heat the sample from room temperature to a final temperature (e.g., 600°C) at a constant
heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen).

o Record the weight loss as a function of temperature.

e Analyze the resulting TGA curve to determine the onset of decomposition and the
temperature at different percentages of weight loss (e.g., T5%, T10%, T50%).

Workflow for the evaluation of plasticizer performance in PVC.

Toxicological and Biocompatibility Considerations

While specific toxicological data for Triheptyl benzene-1,2,4-tricarboxylate is not readily
available, trimellitate esters are generally considered to have a favorable toxicological profile
compared to some ortho-phthalate plasticizers.[6] For instance, TOTM is noted for its non-
toxicity and is used in medical devices.[4][14] However, comprehensive toxicological and
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biocompatibility testing according to ISO 10993 standards would be required before
considering Triheptyl benzene-1,2,4-tricarboxylate for use in medical applications.

Synthesis of Triheptyl Benzene-1,2,4-tricarboxylate

A general method for the synthesis of trimellitate esters involves the esterification of trimellitic
anhydride with the corresponding alcohol.

Reaction Scheme:
Trimellitic Anhydride + 3 Heptanol — Triheptyl benzene-1,2,4-tricarboxylate + 2 H20
General Protocol:

e Charge a reaction vessel equipped with a stirrer, thermometer, and a Dean-Stark trap with
trimellitic anhydride, an excess of heptanol, and an esterification catalyst (e.g., p-
toluenesulfonic acid or a titanate catalyst).

o Heat the mixture to the reaction temperature (typically 180-220°C) and remove the water of
reaction by azeotropic distillation.

e Monitor the reaction progress by measuring the acid value of the reaction mixture.
» Once the desired conversion is achieved, neutralize the catalyst.
* Remove the excess heptanol by vacuum distillation.

» Purify the crude product by washing with an alkaline solution followed by water, and then dry
under vacuum.

General workflow for the synthesis of Triheptyl benzene-1,2,4-tricarboxylate.

Conclusion

Triheptyl benzene-1,2,4-tricarboxylate holds promise as a high-performance plasticizer with
properties likely similar to other long-chain trimellitates such as TOTM. Its expected low
volatility, high thermal stability, and excellent migration resistance make it a suitable candidate
for demanding applications in the automotive, wire and cable, and potentially medical
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industries. The provided protocols offer a framework for the systematic evaluation of its

performance and characteristics. Further research is necessary to generate specific

guantitative data for this compound to fully validate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073009#triheptyl-benzene-1-2-4-tricarboxylate-as-a-
plasticizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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